Cas no 162462-71-7 (Megestrol-D3)
Megestrol-D3 Chemical and Physical Properties
Names and Identifiers
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- Megestrol-d3
- Megestrol-D3
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- Inchi: 1S/C22H30O3/c1-13-11-16-17(20(3)8-5-15(24)12-19(13)20)6-9-21(4)18(16)7-10-22(21,25)14(2)23/h11-12,16-18,25H,5-10H2,1-4H3/t16-,17+,18+,20-,21+,22+/m1/s1
- InChI Key: VXIMPSPISRVBPZ-NWUMPJBXSA-N
- SMILES: C[C@]12CC[C@]3([H])[C@]4(CCC(=O)C=C4C(C([H])([H])[H])=C[C@@]3([H])[C@]1([H])CC[C@]2(O)C(=O)C)C
Megestrol-D3 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M208042-1mg |
Megestrol-d3 |
162462-71-7 | 1mg |
$ 380.00 | 2023-09-07 | ||
| TRC | M208042-2.5mg |
Megestrol-d3 |
162462-71-7 | 2.5mg |
$ 741.00 | 2023-04-15 | ||
| TRC | M208042-5mg |
Megestrol-d3 |
162462-71-7 | 5mg |
$ 1403.00 | 2023-09-07 | ||
| TRC | M208042-10mg |
Megestrol-d3 |
162462-71-7 | 10mg |
$ 2658.00 | 2023-04-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | M208042-1mg |
(8r,9s,10r,13s,14s,17r)-17-acetyl-17-hydroxy-10,13-dimethyl-6-(methyl-d3)-1,2,8,9,10,11,12,13,14,15,16,17-dodecahydro-3h-cyclopenta[a]phenanthren-3-one |
162462-71-7 | 1mg |
¥3000.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | M208042-2.5mg |
(8r,9s,10r,13s,14s,17r)-17-acetyl-17-hydroxy-10,13-dimethyl-6-(methyl-d3)-1,2,8,9,10,11,12,13,14,15,16,17-dodecahydro-3h-cyclopenta[a]phenanthren-3-one |
162462-71-7 | 2.5mg |
¥6000.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | M208042-5mg |
(8r,9s,10r,13s,14s,17r)-17-acetyl-17-hydroxy-10,13-dimethyl-6-(methyl-d3)-1,2,8,9,10,11,12,13,14,15,16,17-dodecahydro-3h-cyclopenta[a]phenanthren-3-one |
162462-71-7 | 5mg |
¥11400.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | M208042-10mg |
(8r,9s,10r,13s,14s,17r)-17-acetyl-17-hydroxy-10,13-dimethyl-6-(methyl-d3)-1,2,8,9,10,11,12,13,14,15,16,17-dodecahydro-3h-cyclopenta[a]phenanthren-3-one |
162462-71-7 | 10mg |
¥21600.00 | 2023-09-15 | ||
| A2B Chem LLC | AX35896-1mg |
Megestrol-d3 |
162462-71-7 | 1mg |
$462.00 | 2024-01-03 | ||
| A2B Chem LLC | AX35896-5mg |
Megestrol-d3 |
162462-71-7 | 5mg |
$1083.00 | 2024-04-20 |
Megestrol-D3 Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on Megestrol-D3
Professional Introduction to Megestrol-D3 (CAS No: 162462-71-7)
Megestrol-D3, a derivative of the synthetic progestin Megestrol, is a compound with the chemical formula that has garnered significant attention in the field of pharmaceutical research and development. With a CAS No of 162462-71-7, this molecule has been extensively studied for its potential therapeutic applications, particularly in the treatment of certain medical conditions. The introduction of the isotope D3 in its molecular structure enhances its stability and analytical detectability, making it a valuable tool in both clinical and research settings.
The primary pharmacological action of Megestrol-D3 is its ability to mimic the effects of natural progesterone in the body. This progestogenic activity makes it particularly useful in managing conditions such as breast cancer, osteoporosis, and certain hormonal imbalances. Recent studies have highlighted its efficacy in palliative care for cancer patients, where it helps alleviate symptoms such as weight loss and anemia. The unique isotopic labeling with deuterium (D3) not only improves the compound's metabolic stability but also aids in tracing its biological pathways, providing deeper insights into its mechanism of action.
One of the most compelling aspects of Megestrol-D3 is its role in breast cancer therapy. Clinical trials have demonstrated that it can effectively reduce tumor growth and progression by inhibiting estrogen receptors and disrupting hormonal signaling pathways. The incorporation of the D3 isotope allows researchers to monitor the compound's degradation products and metabolic interactions more precisely, which is crucial for optimizing dosages and minimizing side effects. This level of analytical control has been instrumental in advancing personalized medicine approaches for cancer patients.
In addition to its oncological applications, Megestrol-D3 has shown promise in addressing bone density issues associated with osteoporosis. Progestins like Megestrol have been found to stimulate bone formation by enhancing osteoblast activity and inhibiting osteoclast-mediated bone resorption. The D3 labeling facilitates more accurate measurement of bone mineral density changes over time, providing clinicians with a reliable tool for monitoring treatment efficacy. This has opened new avenues for managing postmenopausal osteoporosis and other metabolic bone disorders.
The compound's potential extends beyond cancer and bone health; it has also been explored for its role in managing endocrine disorders. Studies indicate that Megestrol-D3 can help regulate menstrual cycles in women with hormonal imbalances, offering a non-hormonal alternative to traditional treatments. Its stability due to isotopic labeling makes it an ideal candidate for long-term therapeutic use, where consistent bioavailability is essential. This has sparked interest in its application for chronic gynecological conditions where sustained hormonal control is required.
Recent advancements in analytical chemistry have further enhanced the utility of Megestrol-D3. Techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy allow researchers to analyze the compound's structural integrity and metabolic fate with high precision. These tools have revealed that the D3 isotope significantly prolongs the half-life of Megestrol, reducing the frequency of dosing while maintaining therapeutic efficacy. This finding has significant implications for patient compliance and overall treatment outcomes.
The safety profile of Megestrol-D3 has been thoroughly evaluated through multiple clinical trials. While some side effects may occur, they are generally mild and well-tolerated compared to other therapeutic options. Common adverse effects include nausea, fatigue, and mood swings, which are typical of progestin-based treatments. However, the isotopic modification minimizes unwanted metabolic interactions, making it a safer alternative for long-term use. Ongoing research continues to refine dosing protocols and explore combination therapies that could further enhance patient safety.
The regulatory landscape for Megestrol-D3 reflects its growing importance in modern medicine. Regulatory agencies have recognized its potential benefits and have streamlined approval processes for certain indications. This accelerated pathway has enabled faster access to patients who could benefit from this novel therapeutic agent. As more data becomes available on its efficacy and safety, expectations are high that Megestrol-D3 will become a standard treatment option across multiple medical specialties.
In conclusion, Megestrol-D3 (CAS No: 162462-71-7) represents a significant advancement in pharmaceutical science due to its unique molecular structure and therapeutic applications. Its progestogenic properties make it valuable in treating breast cancer, osteoporosis, and endocrine disorders, while the D3 labeling enhances analytical precision and metabolic stability. As research continues to uncover new uses for this compound, it is poised to play an increasingly important role in patient care worldwide.
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